Cas no 2098122-57-5 (5-(Hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol)

• Product Name: 5-(Hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol
• CAS No: 2098122-57-5
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5729017
• PubChem ID: 121199487
• Update Time: 2025-05-24

5-(Hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• starbld0001111
• 5-(hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol
• AKOS026706838
• F1907-1243
• 2098122-57-5
• 3-Pyridinemethanol, 5-hydroxy-6-methyl-4-(1-piperidinylmethyl)-
• 5-(Hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol

• Inchi： 1S/C13H20N2O2/c1-10-13(17)12(11(9-16)7-14-10)8-15-5-3-2-4-6-15/h7,16-17H,2-6,8-9H2,1H3
• InChI Key： DABYIJBDRRYAOZ-UHFFFAOYSA-N
• SMILES： OC1C(C)=NC=C(CO)C=1CN1CCCCC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 456.4±40.0 °C(Predicted)
• pka: 4.57±0.45(Predicted)

Additional information on 5-(Hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol

Research Brief on 5-(Hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol (CAS: 2098122-57-5)

Recent studies on 5-(Hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol (CAS: 2098122-57-5) have highlighted its potential as a promising compound in the field of chemical biology and medicinal chemistry. This pyridine derivative has garnered attention due to its unique structural features, which include a hydroxymethyl group and a piperidin-1-ylmethyl substitution, making it a versatile scaffold for drug discovery and development. The compound's molecular framework suggests potential interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of research has focused on the synthesis and optimization of 5-(Hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol. Recent publications have described novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a streamlined, one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents, thereby enhancing the compound's accessibility for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(Hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol exhibits moderate inhibitory effects against certain kinases and GPCRs (G-protein-coupled receptors). These findings suggest its potential utility in targeting diseases such as cancer and neurological disorders. However, further mechanistic studies are required to elucidate the precise molecular interactions and optimize the compound's selectivity and potency. A recent preprint on bioRxiv has also explored its potential as an anti-inflammatory agent, showing promising results in reducing cytokine production in macrophage cell lines.

The pharmacokinetic properties of 5-(Hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol have also been investigated, with particular emphasis on its metabolic stability and bioavailability. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the compound has acceptable oral bioavailability in rodent models, though its half-life may require optimization for therapeutic applications. Researchers are currently exploring structural modifications to improve these parameters while retaining the compound's biological activity.

In conclusion, 5-(Hydroxymethyl)-2-methyl-4-(piperidin-1-ylmethyl)pyridin-3-ol (CAS: 2098122-57-5) represents a compelling candidate for further investigation in drug discovery. Its synthetic accessibility, combined with its preliminary biological activity, positions it as a valuable tool for probing new therapeutic targets. Future research should focus on advancing the compound through preclinical development, including detailed toxicology studies and in vivo efficacy assessments, to fully realize its potential in addressing unmet medical needs.